Cas no 2171884-01-6 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-methylbutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-methylbutanoic acid
• CAS No: 2171884-01-6
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6312437
• PubChem ID: 165555412
• Update Time: 2025-10-20

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-methylbutanoic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,4-trimethylpentanamido]-2-methylbutanoic acid
• EN300-1554271
• 2171884-01-6

• Inchi： 1S/C28H36N2O5/c1-17(2)24(28(4,5)26(33)29-15-14-18(3)25(31)32)30-27(34)35-16-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,17-18,23-24H,14-16H2,1-5H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： VVKBZDCQEFDIPO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(C)C)C(C(NCCC(C(=O)O)C)=O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-methylbutanoic acid

Recent Advances in the Study of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-methylbutanoic acid (CAS: 2171884-01-6)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-methylbutanoic acid (CAS: 2171884-01-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure and functional groups, is being explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and as a building block in solid-phase peptide synthesis (SPPS).

Recent studies have focused on the synthesis and optimization of this compound, aiming to improve its yield and purity for industrial-scale applications. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize its properties and ensure its suitability for use in pharmaceutical formulations. The compound's stability under various conditions has also been a key area of investigation, with findings suggesting its robustness in acidic and neutral environments.

One of the most promising applications of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-methylbutanoic acid is its role in the synthesis of modified peptides with enhanced bioavailability and therapeutic efficacy. Recent preclinical studies have demonstrated its utility in creating peptide conjugates that target specific cellular pathways, offering potential treatments for diseases such as cancer and autoimmune disorders. The compound's ability to act as a protective group during peptide synthesis further underscores its value in medicinal chemistry.

In addition to its therapeutic potential, this compound has also been investigated for its role in diagnostic applications. Its fluorescent properties, derived from the fluorenylmethoxycarbonyl (Fmoc) group, make it a candidate for use in imaging and detection technologies. Researchers are exploring its incorporation into probes for real-time monitoring of biological processes, which could revolutionize diagnostic methodologies in clinical settings.

Despite these advancements, challenges remain in the large-scale production and application of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-methylbutanoic acid. Issues such as cost-effectiveness, scalability, and regulatory approval are critical areas that require further research. Collaborative efforts between academia and industry are essential to address these challenges and unlock the full potential of this compound in the pharmaceutical and biotechnology sectors.

In conclusion, the ongoing research on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-methylbutanoic acid (CAS: 2171884-01-6) highlights its significant promise in drug development and diagnostic applications. Continued exploration of its properties and applications will likely yield innovative solutions to some of the most pressing challenges in modern medicine.